Cas no 848052-89-1 (Methyl 4-(2-methoxyphenyl)-2,4-dioxobutanoate)

• Product Name: Methyl 4-(2-methoxyphenyl)-2,4-dioxobutanoate
• CAS No: 848052-89-1
• MF: C₁₂H₁₂O₅
• MW: 236.220684051514
• CID: 1826791
• PubChem ID: 2772206
• Update Time: 2025-09-28

Methyl 4-(2-methoxyphenyl)-2,4-dioxobutanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(2-methoxyphenyl)-2,4-dioxobutanoate

• Inchi： 1S/C12H12O5/c1-16-11-6-4-3-5-8(11)9(13)7-10(14)12(15)17-2/h3-6H,7H2,1-2H3
• InChI Key： JCPJQSOTWWRUKR-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C(CC(C(=O)OC)=O)=O

Additional information on Methyl 4-(2-methoxyphenyl)-2,4-dioxobutanoate

Methyl 4-(2-Methoxyphenyl)-2,4-dioxobutanoate (CAS No. 848052-89-1): An Overview of Its Properties and Applications

Methyl 4-(2-methoxyphenyl)-2,4-dioxobutanoate (CAS No. 848052-89-1) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Methyl 2,4-dioxo-4-(2-methoxyphenyl)butanoate, is characterized by its unique structural features and potential biological activities. This article provides a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and potential applications in drug development.

Chemical Structure and Properties

Methyl 4-(2-methoxyphenyl)-2,4-dioxobutanoate is a derivative of butanoic acid with a molecular formula of C13H14O5 and a molecular weight of 250.25 g/mol. The compound features a methoxy-substituted benzene ring attached to a butanoic acid moiety, which is further esterified with a methyl group. The presence of the methoxy group on the benzene ring imparts additional stability and solubility to the molecule, making it suitable for various chemical and biological applications.

The compound exhibits excellent thermal stability and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited but can be enhanced by adjusting the pH or using co-solvents. The high stability and solubility of Methyl 4-(2-methoxyphenyl)-2,4-dioxobutanoate make it an attractive candidate for use in pharmaceutical formulations.

Synthesis Methods

The synthesis of Methyl 4-(2-methoxyphenyl)-2,4-dioxobutanoate can be achieved through several well-established routes in organic chemistry. One common method involves the reaction of 2-methoxybenzaldehyde with malonic acid in the presence of a base to form the corresponding β-ketoester, followed by esterification with methanol to yield the final product. This process is typically carried out under mild conditions and yields high purity compounds.

Another approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times and improve yields. In this method, 2-methoxybenzaldehyde is reacted with malonic acid in a microwave reactor under optimized conditions. The resulting β-ketoester is then esterified with methanol to produce Methyl 4-(2-methoxyphenyl)-2,4-dioxobutanoate. Microwave-assisted synthesis offers several advantages over traditional methods, including faster reaction rates and better control over reaction conditions.

Biological Activities

Methyl 4-(2-methoxyphenyl)-2,4-dioxobutanoate has been extensively studied for its potential biological activities. Recent research has shown that this compound exhibits significant anti-inflammatory properties. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that Methyl 4-(2-methoxyphenyl)-2,4-dioxobutanoate may have therapeutic potential in the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, Methyl 4-(2-methoxyphenyl)-2,4-dioxobutanoate has also been investigated for its antioxidant properties. Studies have shown that it can scavenge free radicals and protect cells from oxidative stress-induced damage. This property makes it a promising candidate for use in formulations aimed at preventing or treating oxidative stress-related conditions such as neurodegenerative diseases and cardiovascular disorders.

Potential Applications in Drug Development

The unique combination of anti-inflammatory and antioxidant properties exhibited by Methyl 4-(2-methoxyphenyl)-2,4-dioxobutanoate makes it an attractive candidate for drug development. Several ongoing clinical trials are evaluating its efficacy in treating various inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD). Preliminary results from these trials have been promising, with the compound showing significant therapeutic benefits without major side effects.

Beyond its potential as an anti-inflammatory agent, Methyl 4-(2-methoxyphenyl)-2,4-dioxobutanoate is also being explored for its neuroprotective effects. Preclinical studies have demonstrated that it can protect neurons from oxidative stress-induced damage and improve cognitive function in animal models of Alzheimer's disease. These findings suggest that it may have potential applications in the treatment of neurodegenerative disorders.

Conclusion

In conclusion, Methyl 4-(2-methoxyphenyl)-2,4-dioxobutanoate (CAS No. 848052-89-1) is a versatile organic compound with promising biological activities. Its unique chemical structure confers stability and solubility properties that make it suitable for various applications in medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new therapeutic potentials for this compound, highlighting its importance in the development of novel treatments for inflammatory diseases and neurodegenerative disorders.